Cas no 50607-32-4 (2H-Pyran-2-one,4-hydroxy-)

4-Hydroxy-2H-pyran-2-one is a heterocyclic organic compound featuring a pyranone core with a hydroxyl substituent at the 4-position. This structure imparts reactivity useful in synthetic chemistry, particularly as a precursor or intermediate in the synthesis of pharmaceuticals, agrochemicals, and fragrances. Its lactone functionality enables participation in ring-opening reactions, while the hydroxyl group offers additional sites for derivatization. The compound’s stability under controlled conditions and compatibility with various reaction conditions enhance its utility in multi-step organic syntheses. Its role in forming biologically active derivatives makes it valuable for research and industrial applications requiring precise molecular modifications. Proper handling and storage are recommended to maintain its integrity.

2H-Pyran-2-one,4-hydroxy- structure

Product Name:2H-Pyran-2-one,4-hydroxy-

CAS No:50607-32-4

MF:C₅H₄O₃

MW:112.083461761475

CID:370805

PubChem ID:54682472

Update Time:2025-05-28

2H-Pyran-2-one,4-hydroxy- Chemical and Physical Properties

Names and Identifiers

- 2H-Pyran-2-one,4-hydroxy-
- 4-hydroxypyran-2-one
- starbld0008292
- SCHEMBL10200
- 2-hydroxy-4-pyrone
- 2-hydroxy-4h-pyran-4-one
- 4-hydroxy-2-pyrone
- 31470-07-2
- 4-hydroxy-2H-pyran-2-one
- VNZOLPIHDIJPBZ-UHFFFAOYSA-N
- AKOS005166955
- 2H-Pyran-2-one, 4-hydroxy-
- 50607-32-4
- AKOS006306302
- AT26917
- EN300-4272683
- Z1198306031
- SCHEMBL1187892
- DTXSID40198657
- Inchi： 1S/C5H4O3/c6-4-1-2-8-5(7)3-4/h1-3,6H
- InChI Key： VNZOLPIHDIJPBZ-UHFFFAOYSA-N
- SMILES： O1C=CC(=CC1=O)O

Computed Properties

Exact Mass: 112.01602
Monoisotopic Mass: 112.016
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 167
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: 0.1
Topological Polar Surface Area: 46.5A^2

Experimental Properties

Density: 1.483
Boiling Point: 299.1°C at 760 mmHg
Flash Point: 140.1°C
Refractive Index: 1.592
PSA: 46.53

2H-Pyran-2-one,4-hydroxy- Pricemore >>

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Chemenu	CM596578-250mg	4-Hydroxypyran-2-one	50607-32-4	95%+	250mg	$1144	2024-07-16
Chemenu	CM596578-1g	4-Hydroxypyran-2-one	50607-32-4	95%+	1g	$2858	2024-07-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1563279-250mg	4-Hydroxy-2H-pyran-2-one	50607-32-4	98%	250mg	￥6867.00	2024-05-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1563279-1g	4-Hydroxy-2H-pyran-2-one	50607-32-4	98%	1g	￥17150.00	2024-05-11